Cas no 35106-46-8 (4-(4-Chlorophenyl)-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 4-(4-Chlorophenyl)-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 35106-46-8
• MF: C₁₈H₂₀ClN
• MW: 285.811103820801
• MDL: MFCD01859334
• CID: 3057341
• PubChem ID: 3738569
• Update Time: 2025-04-21

4-(4-Chlorophenyl)-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-phenyl)-2,2,4-trimethyl-1,2,3,4-tetrahydro-quinoline
• ALBB-016925
• 4-(4-chlorophenyl)-2,2,4-trimethyl-1,3-dihydroquinoline
• 35106-46-8
• H31803
• MFCD01859334
• EU-0008525
• CS-0318003
• quinoline, 4-(4-chlorophenyl)-1,2,3,4-tetrahydro-2,2,4-trimethyl-
• LS-05345
• AKOS016039966
• STK085768
• AKOS000270118
• SR-01000465645
• SR-01000465645-1
• Oprea1_441327
• 4-(4-chlorophenyl)-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline
• 4-(4-Chlorophenyl)-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• MDL： MFCD01859334
• Inchi： 1S/C18H20ClN/c1-17(2)12-18(3,13-8-10-14(19)11-9-13)15-6-4-5-7-16(15)20-17/h4-11,20H,12H2,1-3H3
• InChI Key： CPOHOSOUXUSHFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C)C2C=CC=CC=2NC(C)(C)C1

Computed Properties

• Exact Mass: 285.1284273Da
• Monoisotopic Mass: 285.1284273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 12Ų

4-(4-Chlorophenyl)-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Security Information

• HazardClass：IRRITANT